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Abstract
Basic Blue 11, known historically as Victoria Blue R, stands as a significant molecule in the

chronology of synthetic dyes. A member of the triarylmethane class, its discovery in the late

19th century was a product of the burgeoning German chemical industry. This guide provides a

comprehensive overview of the discovery, history, and technical specifications of Basic Blue
11, including its physicochemical properties, synthesis, and diverse applications. Detailed

experimental protocols and visual representations of its chemical relationships are presented to

serve as a valuable resource for researchers and professionals in the chemical and biomedical

fields.

Introduction: A Dye of the Victorian Era
The story of Basic Blue 11 is intrinsically linked to the explosion of synthetic dye chemistry in

the latter half of the 19th century. Following the landmark discovery of mauveine by William

Henry Perkin in 1856, a wave of innovation swept across Europe, with German chemists at the

forefront. The "Victoria" series of dyes, named in honor of the reigning British monarch,

emerged from this vibrant period of discovery. These dyes, including Basic Blue 11 (Victoria

Blue R), were prized for their brilliant hues and became integral to the textile and printing

industries of the era.
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Basic Blue 11 is a cationic triarylmethane dye, a class of compounds characterized by a

central carbon atom bonded to three aromatic rings. Its intense blue color arises from a

delocalized positive charge across the molecule's extended π-electron system. While the exact

date of its discovery and the individual chemist responsible remain elusive in historical records,

its development is firmly situated within the research and production powerhouse of the

German chemical industry in the late 1800s. Companies such as Farbwerke vorm. Meister

Lucius & Brüning, a precursor to the chemical giant Hoechst AG, were instrumental in the

commercialization of such dyes.[1][2][3][4][5][6][7][8][9][10]

Physicochemical Properties
Basic Blue 11 is a dark green to very dark green crystalline powder.[1] Its fundamental

properties are summarized in the table below, providing a quantitative basis for its application

and study.
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Property Value Reference(s)

Chemical Name

N-(4-((4-

(dimethylamino)phenyl)(4-

(ethylamino)naphthalen-1-

yl)methylene)cyclohexa-2,5-

dien-1-ylidene)-N-

methylmethanaminium chloride

[5]

Synonyms

Victoria Blue R, Basic Blue R,

Basic Brilliant Blue R, C.I.

44040

[2][5]

CAS Number 2185-86-6 [1][2]

Molecular Formula C29H32ClN3 [1][2]

Molecular Weight 458.04 g/mol [2]

Appearance
Dark Green to Very Dark

Green Solid
[1]

Melting Point Not available

Boiling Point ~603.76°C (rough estimate) [1]

Water Solubility 0.5 g/L (20 °C) [1]

Solubility

Slightly soluble in DMSO and

Methanol; Soluble in hot water

and ethanol (blue solution)

[1][2]

Absorption Maximum (λmax) 615 nm [7]

Historical Synthesis and Manufacturing
The synthesis of triarylmethane dyes like Basic Blue 11 in the late 19th century was a

significant achievement in industrial organic chemistry. While the precise, originally

documented protocol for Basic Blue 11 is not readily available, the general manufacturing

methods of the era are well-understood. These methods typically involved the condensation of

aromatic amines and other precursors.
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Two primary historical manufacturing routes for Basic Blue 11 have been described:

Method A: The condensation of Bis(4-(dimethylamino)phenyl)methanol with N-

Ethylnaphthalen-1-amine. This intermediate is then nitrated, followed by oxidation and

subsequent removal of the nitro group.[4]

Method B: The condensation of 4-(Dichloro(4-(dimethylamino)phenyl)methyl)-N,N-

dimethylbenzenamine with N-Ethylnaphthalen-1-amine.[4]

These processes, while effective, were characteristic of the industrial chemistry of the time,

often involving harsh reagents and producing complex mixtures that required purification.

Logical Flow of Historical Synthesis
The following diagram illustrates the logical progression of the synthesis of Basic Blue 11,

highlighting the key precursor molecules.

Reactants

Intermediate Formation Chemical Modification Final ProductBis(4-(dimethylamino)phenyl)methanol

Condensation Product

Condensation

N-Ethylnaphthalen-1-amine

Nitration Oxidation Nitro Group Removal Basic Blue 11

Click to download full resolution via product page

Caption: Logical workflow for the historical synthesis of Basic Blue 11.

Experimental Protocols
While the original late 19th-century protocols are not available, modern laboratory procedures

for the synthesis of related triarylmethane dyes can provide insight into the likely reaction

conditions. A general protocol for the synthesis of a triarylmethane dye is outlined below.
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Objective: To synthesize a triarylmethane dye via electrophilic aromatic substitution.

Materials:

A substituted benzaldehyde (e.g., 4-(dimethylamino)benzaldehyde)

An N,N-dialkylaniline (e.g., N,N-dimethylaniline)

A condensing agent (e.g., concentrated sulfuric acid, zinc chloride)

An oxidizing agent (e.g., lead dioxide, chloranil)

Appropriate solvents (e.g., ethanol, water)

Standard laboratory glassware and safety equipment

Procedure:

Condensation: In a round-bottom flask, dissolve the substituted benzaldehyde and two

equivalents of the N,N-dialkylaniline in a suitable solvent.

Slowly add the condensing agent while stirring and maintaining a controlled temperature.

The reaction mixture will change color as the leuco base of the dye is formed.

After the reaction is complete, neutralize the mixture and extract the leuco base.

Oxidation: Dissolve the crude leuco base in an acidic solution.

Add the oxidizing agent portion-wise with stirring. The solution will develop the characteristic

intense color of the triarylmethane dye.

Isolation and Purification: Precipitate the dye by adding a salt solution.

Collect the dye by filtration, wash with appropriate solvents, and dry.

Recrystallization from a suitable solvent system can be performed for further purification.

Safety Precautions: Triarylmethane dyes and their precursors can be hazardous. Always work

in a well-ventilated fume hood and wear appropriate personal protective equipment, including
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gloves, safety glasses, and a lab coat.

Applications of Basic Blue 11
The utility of Basic Blue 11 extends from its historical use in textiles to modern applications in

biological staining and as a component in inks.

Textile Dyeing: It is used for dyeing silk, wool, and cotton that has been treated with a

mordant. It also finds application in coloring linen, leather, paper, bamboo, and wood.[2][3][4]

[6]

Inks and Pigments: Basic Blue 11 is utilized in the manufacturing of lakes for printing inks

and in the formulation of solvent-based paints.[2][4]

Biological Staining: Like many basic dyes, it can be used in histology and cytology to stain

acidic cellular components, such as the nucleus.[10]

Application Workflow
The following diagram illustrates the general workflow for the application of Basic Blue 11 in

textile dyeing.

Substrate Preparation
(e.g., Mordanting Cotton)

Dyeing Process
(Immersion and Heating)

Dye Bath Preparation
(Dissolving Basic Blue 11)

Rinsing and Washing Drying Dyed Textile

Click to download full resolution via product page

Caption: General workflow for textile dyeing with Basic Blue 11.

Conclusion
Basic Blue 11, or Victoria Blue R, is more than just a historical artifact of the synthetic dye

industry. Its robust chemical nature and vibrant color have ensured its continued relevance in a
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variety of technical applications. While the specific details of its genesis may be lost to time, its

legacy as a product of the innovative spirit of 19th-century German chemistry is undeniable.

This guide has provided a consolidated resource on the discovery, history, and technical

aspects of Basic Blue 11, intended to support the ongoing work of researchers and

professionals who continue to explore the vast potential of such fascinating molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. britannica.com [britannica.com]

2. original Patent - Farbwerke vorm. Meister Lucius & Brüning , Höchst / Main , 1906 , o-
Oxymonoazofarbstoff - Darstellung | pit2fast [abebooks.com]

3. original Patent - Farbwerke vorm. Meister Lucius & Brüning , Höchst / Main , 1900 , Herst.
von Alphylsulfonsäureimiden | pit2fast [abebooks.com]

4. US8404894B2 - Compound and color filter - Google Patents [patents.google.com]

5. Triarylmethane dye - Wikipedia [en.wikipedia.org]

6. Michler's ketone - Wikipedia [en.wikipedia.org]

7. researchgate.net [researchgate.net]

8. industriepark-hoechst.com [industriepark-hoechst.com]

9. US4057563A - Preparation of dye cyanides - Google Patents [patents.google.com]

10. casemine.com [casemine.com]

To cite this document: BenchChem. [The Discovery and Enduring Legacy of Basic Blue 11: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147731#discovery-and-history-of-basic-blue-11-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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